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Compound of Interest

Compound Name: 3-Ethoxy-2-nitropyridine

Cat. No.: B1585793

An In-depth Technical Guide to 3-Ethoxy-2-nitropyridine (CAS: 74037-50-6)

Abstract

3-Ethoxy-2-nitropyridine is a pivotal heterocyclic building block in modern organic synthesis.
Characterized by a pyridine core functionalized with an electron-withdrawing nitro group and an
electron-donating ethoxy group, this compound exhibits a unique reactivity profile that makes it
an invaluable intermediate.[1][2][3] It serves a crucial role in the development of complex
molecular architectures, particularly in the synthesis of active pharmaceutical ingredients (APIS)
and advanced agrochemicals.[1][2] This guide provides a comprehensive technical overview of
its synthesis, physicochemical properties, key chemical transformations, and applications,
tailored for researchers, chemists, and professionals in drug development and material
science.

Introduction: The Strategic Value of Substituted
Nitropyridines

Pyridine derivatives are ubiquitous in nature and pharmacology.[4] The strategic introduction of
functional groups onto the pyridine ring is a cornerstone of medicinal chemistry, allowing for the
fine-tuning of a molecule's steric and electronic properties to optimize biological activity. 3-
Ethoxy-2-nitropyridine (CAS 74037-50-6) is a prime example of such a strategically
functionalized intermediate. The presence of the nitro group at the 2-position significantly
influences the electron density of the ring, making it susceptible to specific transformations,
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while the ethoxy group at the 3-position modulates its solubility and reactivity.[1] This
combination makes it a versatile precursor for creating a diverse range of more complex
substituted pyridines.[1][5]

Physicochemical and Spectroscopic Profile

Accurate characterization is the foundation of reproducible chemical synthesis. The key
properties of 3-Ethoxy-2-nitropyridine are summarized below.

Property Value Source(s)
CAS Number 74037-50-6 [1][6]71[8]
Molecular Formula C7HsN203 [11[6]1[7119]
Molecular Weight 168.15 g/mol (11618191
Appearance Liquid or low-melting solid [6]
Melting Point 28-32°C [6]

Boiling Point 175°C @ 50 torr [6]
Density ~1.245 g/cms3 [6]

Flash Point 38°C [6]
Refractive Index ~1.537 [6]
Topological Polar Surface Area  67.9 A2 [9]

2-Nitro-3-ethoxypyridine,
Synonyms . : [1][8][10]
Pyridine, 3-ethoxy-2-nitro-

Spectroscopic Data

Available spectral data confirms the structure of 3-Ethoxy-2-nitropyridine.[6]

e 1H NMR (90 MHz, CDCIls): Data is available and consistent with the assigned structure.[6]
Key signals would include a triplet and quartet for the ethoxy group and distinct signals for
the three aromatic protons on the pyridine ring.
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e 13C NMR (in CDCls): Data is available for structural confirmation.[6]

e IR (Liquid Film): Infrared spectroscopy data is available, which would show characteristic
peaks for C-O, N-O (nitro group), and aromatic C-H stretches.[6]

e Mass Spectrometry: The molecular ion peak would confirm the molecular weight.[6]

Synthesis and Mechanistic Insights

The most logical and widely employed route to 3-Ethoxy-2-nitropyridine is via the Williamson
ether synthesis, starting from its precursor, 3-hydroxy-2-nitropyridine.[11][12] This two-step
process is efficient and scalable.

Step 1: Synthesis of 3-Hydroxy-2-nitropyridine (CAS:
15128-82-2)

The precursor is prepared by the nitration of 3-hydroxypyridine. This reaction leverages the
directing effects of the hydroxyl group on the pyridine ring.
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Synthesis of 3-Hydroxy-2-nitropyridine

KNOs / Acetic Anhydride
or

@-Hydroxypyridine)
Fuming HNOs3 / H2SOa4

Nitration

Y
3-Hydroxy-2-nitropyridine

Williamson Ether Synthesis of 3-Ethoxy-2-nitropyridine

Ethylating Agent
(e.g., Ethyl lodide, Ethyl Bromide)

Base
(e.g., K2COs, NaH)

3-Ethoxy-2-nitropyridine

Deprotonation
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(3—Hydroxy—2—nitropyridine) »{ 2-nitropyridin-3-olate
(Intermediate)

\
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Key Synthetic Transformation

Reducing Agent
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Y

2-Amino-3-ethoxypyridine
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Reactions

Fused Heterocycles
(e.g., Pyrido[2,3-d]pyrimidines)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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